Cas no 1548040-39-6 (3-amino-1-2-(dimethylamino)ethyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-2-(dimethylamino)ethyl-1,4-dihydropyridin-4-one
• CAS No: 1548040-39-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5717619
• PubChem ID: 82991102
• Update Time: 2025-05-26

3-amino-1-2-(dimethylamino)ethyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS021310917
• 3-amino-1-[2-(dimethylamino)ethyl]-1,4-dihydropyridin-4-one
• EN300-1105862
• 1548040-39-6
• 3-amino-1-2-(dimethylamino)ethyl-1,4-dihydropyridin-4-one

• Inchi： 1S/C9H15N3O/c1-11(2)5-6-12-4-3-9(13)8(10)7-12/h3-4,7H,5-6,10H2,1-2H3
• InChI Key： CMLYHANLINUMDJ-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)CCN(C)C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-amino-1-2-(dimethylamino)ethyl-1,4-dihydropyridin-4-one

3-Amino-1-(2-Dimethylamino)Ethyl-1,4-Dihydropyridin-4-One: A Comprehensive Overview

3-Amino-1-(2-dimethylamino)ethyl-1,4-dihydropyridin-4-one, commonly referred to by its CAS number 1548040-39-6, is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and biological activity. The molecule features a dihydropyridine ring system with an amino group at position 3 and a dimethylaminoethyl substituent at position 1, making it a unique derivative with potential for further functionalization and exploration.

The synthesis of 3-amino-1-(2-dimethylamino)ethyl-1,4-dihydropyridin-4-one typically involves multi-step organic reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of dihydropyridine derivatives, including this compound. This approach not only enhances reaction efficiency but also reduces the environmental footprint of the synthesis process.

In terms of applications, 3-amino-1-(2-dimethylamino)ethyl-1,4-dihydropyridin-4-one has shown promise in the field of drug discovery. Its structural features make it an ideal candidate for exploring potential pharmacological activities. Recent studies have highlighted its role as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. For example, researchers have reported that derivatives of this compound exhibit potent inhibitory effects on enzymes associated with inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound in drug development.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that incorporating 3-amino-1-(2-dimethylamino)ethyl-1,4-dihydropyridin-4-one into MOFs can enhance their porosity and stability, making them suitable for gas storage and catalytic applications. This dual functionality—bridging organic chemistry and materials science—underscores the compound's versatility.

The toxicity and safety profile of 3-amino-1-(2-dimethylamino)ethyl-1,4-dihydropyridin-4-one have also been subjects of recent investigations. Studies conducted in vitro and in vivo suggest that the compound exhibits low toxicity at therapeutic concentrations, making it a safer option for pharmaceutical applications. However, further long-term studies are required to fully assess its safety profile and potential for chronic exposure.

In conclusion, 3-amino-1-(2-dimethylamino)ethyl-1,4-dihydropyridin-4-one, with its CAS number 1548040-39-6, stands as a remarkable example of how structural diversity can lead to multifaceted applications. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions across various disciplines. As ongoing research unravels more about its properties and potential uses, it is poised to play an increasingly significant role in advancing both scientific knowledge and practical applications.